Cas no 2227811-69-8 ((2S)-4-(3-bromo-5-methylphenyl)butan-2-ol)

• Product Name: (2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
• CAS No: 2227811-69-8
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5813324
• PubChem ID: 165643683
• Update Time: 2023-12-28

(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227811-69-8
• EN300-1915778
• (2S)-4-(3-bromo-5-methylphenyl)butan-2-ol

• Inchi： 1S/C11H15BrO/c1-8-5-10(4-3-9(2)13)7-11(12)6-8/h5-7,9,13H,3-4H2,1-2H3/t9-/m0/s1
• InChI Key： WXPZISGNYOBPDU-VIFPVBQESA-N
• SMILES： BrC1C=C(C)C=C(C=1)CC[C@H](C)O

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų